Cas no 158860-99-2 (3-(Cyclopentyloxy)benzoic acid)

• Product Name: 3-(Cyclopentyloxy)benzoic acid
• CAS No: 158860-99-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1040279
• PubChem ID: 15225605
• Update Time: 2025-05-22

3-(Cyclopentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopentyloxy)benzoic acid
• 3-cyclopentyloxybenzoic acid
• Benzoic acid, 3-(cyclopentyloxy)-
• MFCD09735105
• AS-45872
• CS-0217291
• Z239950690
• GFTZDGGMZKVKKN-UHFFFAOYSA-N
• CK2168
• AKOS000143472
• EN300-72985
• 158860-99-2
• DTXSID70570265
• DB-105089
• 3-(Cyclopentyloxy)benzoicacid
• SCHEMBL930213

• MDL： MFCD09735105
• Inchi： 1S/C12H14O3/c13-12(14)9-4-3-7-11(8-9)15-10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2,(H,13,14)
• InChI Key： GFTZDGGMZKVKKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1CCCC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.207

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(Cyclopentyloxy)benzoic acid

Comprehensive Overview of 3-(Cyclopentyloxy)benzoic acid (CAS No. 158860-99-2): Properties, Applications, and Industry Insights

3-(Cyclopentyloxy)benzoic acid (CAS No. 158860-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This benzoic acid derivative is characterized by a cyclopentyl ether group attached to the benzene ring, which enhances its lipophilicity and potential bioactivity. Researchers and industry professionals frequently search for terms like "synthesis of 3-(Cyclopentyloxy)benzoic acid", "CAS 158860-99-2 applications", and "cyclopentyloxy benzoic acid derivatives", reflecting its relevance in drug discovery and material science.

The compound's molecular formula, C₁₂H₁₄O₃, and a molar mass of 206.24 g/mol, make it an intermediate of interest in the synthesis of more complex molecules. Its chemical properties, such as solubility in organic solvents and melting point (~120-125°C), are critical for laboratory and industrial processes. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable synthesis of aromatic acids" and "eco-friendly chemical intermediates".

In pharmaceuticals, 3-(Cyclopentyloxy)benzoic acid serves as a precursor for anti-inflammatory agents and enzyme inhibitors. Its structural motif is found in compounds targeting COX-2 and PDE4, addressing conditions like arthritis and respiratory diseases. This connection to drug development explains frequent queries such as "role of benzoic acid derivatives in medicine" and "CAS 158860-99-2 pharmacological uses". Additionally, its potential in crystal engineering and ligand design attracts material scientists exploring supramolecular architectures.

From an analytical perspective, techniques like HPLC, NMR, and mass spectrometry are employed to characterize 3-(Cyclopentyloxy)benzoic acid purity and stability. Quality control protocols for this compound often appear in searches like "analytical methods for CAS 158860-99-2" and "benzoic acid derivative quantification". Regulatory compliance, particularly REACH and GMP standards, further underscores its safe handling and commercialization.

Emerging applications in agrochemicals and functional materials have expanded the demand for this compound. For instance, its derivatives are investigated as plant growth regulators or UV stabilizers in polymers. Such innovations correlate with search trends like "cyclopentyloxy compounds in agriculture" and "high-performance additives from benzoic acid". The compound’s adaptability highlights its cross-disciplinary value.

To address common queries about supply chain and scalability, manufacturers emphasize cost-effective production routes and global distribution networks for CAS No. 158860-99-2. Discussions on patent landscapes and technology transfer also feature prominently, reflecting industry efforts to leverage this chemical’s full potential. As research progresses, 3-(Cyclopentyloxy)benzoic acid continues to bridge gaps between academic discovery and industrial innovation.